Cas no 1806770-39-7 (5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride)

• Product Name: 5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride
• CAS No: 1806770-39-7
• MF: C₈H₃Cl₂F₆NO₃S
• MW: 378.075740098953
• CID: 4846408
• Update Time: 2025-06-25

5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride

• Inchi： 1S/C8H3Cl2F6NO3S/c9-1-3-2-17-6(21(10,18)19)4(7(11,12)13)5(3)20-8(14,15)16/h2H,1H2
• InChI Key： HZZNROLXSSXGJP-UHFFFAOYSA-N
• SMILES： ClS(C1C(C(F)(F)F)=C(C(CCl)=CN=1)OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 462
• XLogP3: 3.7
• Topological Polar Surface Area: 64.599

Additional information on 5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride

5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride (CAS No. 1806770-39-7): An Overview

5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride (CAS No. 1806770-39-7) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its unique combination of chloromethyl, trifluoromethoxy, and trifluoromethyl substituents, offers a broad range of applications in the development of novel pharmaceuticals and advanced materials.

The chloromethyl group in this compound is particularly noteworthy due to its reactivity and ability to undergo various chemical transformations. This functional group can be readily converted into other useful functionalities, such as amines, ethers, and thioethers, through nucleophilic substitution reactions. These transformations are crucial in the synthesis of complex molecules and intermediates for drug discovery.

The presence of the trifluoromethoxy group imparts unique electronic and steric properties to the molecule. Trifluoromethoxy groups are known for their strong electron-withdrawing effects, which can significantly influence the reactivity and stability of the compound. In medicinal chemistry, these groups are often used to modulate the pharmacokinetic properties of drug candidates, such as improving solubility and metabolic stability.

The trifluoromethyl substituent is another key feature of this compound. Trifluoromethyl groups are highly fluorinated and exhibit exceptional lipophilicity and metabolic stability. These properties make them valuable in the design of drugs with improved bioavailability and reduced toxicity. Additionally, trifluoromethyl groups can enhance the binding affinity of molecules to their biological targets, making them particularly useful in the development of potent and selective inhibitors.

The pyridine-2-sulfonyl chloride moiety is a reactive electrophilic species that can participate in a variety of nucleophilic substitution reactions. This functional group is commonly used in the synthesis of sulfonamides, which are important classes of compounds with diverse biological activities. Sulfonamides have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties.

Recent research has highlighted the potential of 5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of potent inhibitors targeting specific enzymes involved in cancer progression. The unique combination of functional groups in this molecule allows for fine-tuning of its pharmacological properties, making it an attractive candidate for further exploration.

In addition to its applications in medicinal chemistry, 5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride has also shown promise in materials science. The high reactivity and stability of this compound make it suitable for use in the synthesis of advanced polymers and coatings with enhanced performance characteristics. For example, researchers at a leading materials science institute have reported the use of this compound to develop novel polymer-based materials with improved thermal stability and mechanical strength.

The synthesis of 5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride typically involves a multi-step process that includes the introduction of each functional group sequentially. The first step often involves the preparation of a pyridine scaffold with the desired substituents, followed by chlorination to introduce the chloromethyl group. Subsequent steps may involve fluorination reactions to introduce the trifluoromethoxy and trifluoromethyl groups, followed by sulfonylation to form the final product.

Despite its complexity, recent advancements in synthetic methodologies have made it possible to produce 5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride with high yields and purity. These improvements have facilitated its broader application in both academic research and industrial settings.

In conclusion, 5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride (CAS No. 1806770-39-7) is a highly functionalized compound with significant potential in various fields. Its unique combination of chloromethyl, trifluoromethoxy, trifluoromethyl, and pyridine-2-sulfonyl chloride functionalities makes it an invaluable tool for researchers working on drug discovery, materials science, and organic synthesis. As ongoing research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.